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Compound of Interest

Compound Name: Holmium;chloride

Cat. No.: B14488224

In the compound holmium chloride, holmium exists in its +3 oxidation state, resulting in an
electron configuration of [Xe] 4f1° for the holmium(lll) ion (Ho3*). This configuration arises from
the loss of three valence electrons from the neutral holmium atom.

A neutral holmium (Ho) atom, with atomic number 67, has an electron configuration of [Xe] 411
6s2.[1][2] Holmium is a lanthanide, a series of elements known for commonly exhibiting a +3
oxidation state in compounds.[1][3][4] In forming holmium chloride (HoCls), holmium reacts with
chlorine, a halogen that typically has an oxidation state of -1.[5][6][7] To achieve a stable ionic
compound, the holmium atom loses three electrons to form the Ho3* cation.

The process of ionization involves the removal of electrons from the outermost shells first. For
holmium, the two electrons in the 6s orbital are removed, followed by one electron from the 4f
orbital. This results in the final electron configuration for the Ho3* ion:

Species Electron Configuration
Neutral Holmium (Ho) [Xe] 4f11 6s2
Holmium(lll) ion (Ho3*) [Xe] 4ft0

This +3 oxidation state is the most common and stable for holmium in its compounds.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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